3-[1-(Naphthalen-2-ylsulfonyl)piperidin-3-yl][1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 3-(1-naphthalen-2-ylsulfonylpiperidin-3-yl)-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C21H20N4O2S/c26-28(27,19-11-10-16-6-1-2-7-17(16)14-19)24-12-5-8-18(15-24)21-23-22-20-9-3-4-13-25(20)21/h1-4,6-7,9-11,13-14,18H,5,8,12,15H2
• InChI Key: AIIINQWYMLXBSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC3=CC=CC=C3C=C2)C4=NN=C5N4C=CC=C5
• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol

Description

3-[1-(Naphthalen-2-ylsulfonyl)piperidin-3-yl][1,2,4]triazolo[4,3-a]pyridine is a synthetic compound that has been the focus of scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 3-[1-(Naphthalen-2-ylsulfonyl)piperidin-3-yl][1,2,4]triazolo[4,3-a]pyridine is not fully understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes or receptors that are involved in the development of various diseases.
Biochemical and Physiological Effects:
3-[1-(Naphthalen-2-ylsulfonyl)piperidin-3-yl][1,2,4]triazolo[4,3-a]pyridine has been shown to have various biochemical and physiological effects. For example, the compound has been shown to inhibit the growth of cancer cells in vitro. It has also been shown to inhibit the aggregation of beta-amyloid protein, which is implicated in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[1-(Naphthalen-2-ylsulfonyl)piperidin-3-yl][1,2,4]triazolo[4,3-a]pyridine in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. However, one limitation of using the compound in lab experiments is that its exact mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 3-[1-(Naphthalen-2-ylsulfonyl)piperidin-3-yl][1,2,4]triazolo[4,3-a]pyridine. One direction is to further investigate the compound's mechanism of action in order to design more targeted therapies for various diseases. Another direction is to study the compound's pharmacokinetics and pharmacodynamics in order to optimize its therapeutic potential. Finally, research could focus on developing new synthetic analogs of the compound with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 3-[1-(Naphthalen-2-ylsulfonyl)piperidin-3-yl][1,2,4]triazolo[4,3-a]pyridine involves a series of chemical reactions. The first step involves the reaction of 2-naphthalenesulfonyl chloride with piperidine in the presence of a base. This reaction results in the formation of 1-(Naphthalen-2-ylsulfonyl)piperidine. The second step involves the reaction of 1-(Naphthalen-2-ylsulfonyl)piperidine with 4-azido-1,2,3-triazole in the presence of a catalyst. This reaction results in the formation of 3-[1-(Naphthalen-2-ylsulfonyl)piperidin-3-yl][1,2,4]triazolo[4,3-a]pyridine.

Scientific Research Applications

3-[1-(Naphthalen-2-ylsulfonyl)piperidin-3-yl][1,2,4]triazolo[4,3-a]pyridine has been the focus of scientific research due to its potential therapeutic applications in various diseases. Some of the diseases that have been studied include cancer, Alzheimer's disease, and Parkinson's disease.